Cas no 2228192-65-0 (tert-butyl N-1-(4,5-difluoro-2-nitrophenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(4,5-difluoro-2-nitrophenyl)-2-oxoethylcarbamate
• CAS No: 2228192-65-0
• MF: C₁₃H₁₄F₂N₂O₅
• MW: 316.257470607758
• CID: 6310240
• PubChem ID: 165757657
• Update Time: 2025-05-20

tert-butyl N-1-(4,5-difluoro-2-nitrophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(4,5-difluoro-2-nitrophenyl)-2-oxoethylcarbamate
• EN300-1872368
• tert-butyl N-[1-(4,5-difluoro-2-nitrophenyl)-2-oxoethyl]carbamate
• 2228192-65-0

• Inchi： 1S/C13H14F2N2O5/c1-13(2,3)22-12(19)16-10(6-18)7-4-8(14)9(15)5-11(7)17(20)21/h4-6,10H,1-3H3,(H,16,19)
• InChI Key： MICFXCLUZKPEFB-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C(C=O)NC(=O)OC(C)(C)C)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 316.08707788g/mol
• Monoisotopic Mass: 316.08707788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Additional information on tert-butyl N-1-(4,5-difluoro-2-nitrophenyl)-2-oxoethylcarbamate

Introduction to Tert-butyl N-1-(4,5-difluoro-2-nitrophenyl)-2-oxoethylcarbamate (CAS No. 2228192-65-0)

Tert-butyl N-1-(4,5-difluoro-2-nitrophenyl)-2-oxoethylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228192-65-0, represents a fascinating example of how structural modifications can enhance biological activity and therapeutic potential. The presence of multiple functional groups, including difluoro and nitro substituents on the aromatic ring, along with the carbamate moiety, makes this molecule a promising candidate for further investigation in drug discovery.

The synthesis and characterization of Tert-butyl N-1-(4,5-difluoro-2-nitrophenyl)-2-oxoethylcarbamate involve meticulous attention to detail to ensure high purity and yield. The tert-butyl group serves as a protecting group for the carbamate functionality, which is crucial for maintaining the stability of the molecule during various chemical transformations. The 4,5-difluoro-2-nitrophenyl moiety is particularly noteworthy, as fluorine atoms are known to modulate metabolic stability and binding affinity in many pharmacologically active compounds. This design allows for fine-tuning of electronic properties and interactions with biological targets.

In recent years, there has been a growing interest in developing novel compounds that exhibit potent activity against various diseases. The structural features of Tert-butyl N-1-(4,5-difluoro-2-nitrophenyl)-2-oxoethylcarbamate make it an attractive candidate for further exploration in this context. Specifically, the nitro group can participate in hydrogen bonding interactions and influence the molecule's solubility and bioavailability. Additionally, the difluoro substitution enhances lipophilicity, which is often a desirable property for oral bioavailability.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research suggests that derivatives of this class may exhibit inhibitory activity against specific enzymes or receptors involved in pathogenic processes. For instance, studies have indicated that structurally related compounds can modulate inflammatory pathways or interfere with viral replication mechanisms. While further preclinical studies are needed to fully elucidate its therapeutic profile, these preliminary findings are encouraging.

The synthesis of Tert-butyl N-1-(4,5-difluoro-2-nitrophenyl)-2-oxoethylcarbamate typically involves multi-step organic reactions, starting from commercially available precursors. Key steps include nitration of a fluorinated aromatic ring followed by condensation with an appropriate carbamic acid derivative. The use of tert-butanol as a protecting group ensures that the carbamate functionality remains intact during subsequent synthetic manipulations. This approach highlights the importance of strategic functional group manipulation in medicinal chemistry.

From a computational chemistry perspective, the molecular properties of Tert-butyl N-1-(4,5-difluoro-2-nitrophenyl)-2-oxoethylcarbamate can be modeled using advanced software tools to predict its behavior in biological systems. These simulations help researchers understand how the compound interacts with target proteins and assess its potential for drug-like characteristics such as solubility, permeability, and metabolic stability. Such insights are invaluable for guiding experimental design and optimizing lead compounds.

The role of fluorine in pharmaceuticals cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic profiles due to their ability to enhance binding affinity and metabolic resistance. In the case of Tert-butyl N-1-(4,5-difluoro-2-nitrophenyl)-2-oxoethylcarbamate, the dual presence of fluorine atoms at positions 4 and 5 on the aromatic ring likely contributes to its unique set of properties. This substitution pattern may also influence electronic distribution across the molecule, affecting its reactivity and interaction with biological targets.

Recent advances in synthetic methodologies have made it possible to access complex molecules like Tert-butyl N-1-(4,5-difluoro-2-nitrophenyl)-2-oxoethylcarbamate with greater efficiency than ever before. Techniques such as flow chemistry and transition-metal-catalyzed reactions have streamlined synthetic routes while improving yields and reducing byproduct formation. These innovations are essential for enabling high-throughput screening programs aimed at identifying new drug candidates.

The potential applications of this compound extend beyond traditional therapeutic areas. For example, its structural motifs could inspire novel agrochemicals or materials with specialized functions. The versatility of organic chemistry allows researchers to explore diverse applications by modifying key structural features while retaining core pharmacophoric elements.

In conclusion,Tert-butyl N-1-(4,5-difluoro-2-nitrophenyl)-2-oxoethylcarbamate (CAS No. 2228192-65-0) represents a promising chemical entity with significant untapped potential in pharmaceutical research. Its unique structural composition and predicted biological activity make it an exciting subject for further investigation. As our understanding of molecular interactions continues to evolve,this compound will likely play a crucial role in developing next-generation therapeutics that address complex diseases effectively.